Cas no 126745-61-7 (6-Dodecenal, (6Z)-)

• Product Name: 6-Dodecenal, (6Z)-
• CAS No: 126745-61-7
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 1220586
• PubChem ID: 6430151
• Update Time: 2025-04-20

6-Dodecenal, (6Z)- Chemical and Physical Properties

Names and Identifiers

• 6-Dodecenal, (6Z)-
• 2AJ6WR7DW4
• UNII-EU3GXB0J2K
• (Z)-dodec-6-enal
• (6Z)-6-dodecenal
• 126745-61-7
• UNII-2AJ6WR7DW4
• 6-dodecenal, Z
• (Z)-6-Dodecenal
• 6-Dodecenal, (6E)-
• EU3GXB0J2K
• RKSXBPZEKYUCII-SREVYHEPSA-N
• Fema No. 4886

• Inchi： 1S/C12H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h6-7,12H,2-5,8-11H2,1H3/b7-6+
• InChI Key： RKSXBPZEKYUCII-VOTSOKGWSA-N
• SMILES： CCCCC/C=C/CCCCC=O

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes